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Abstract

N-(3-chloropyridin-2-yl)benzamide is a molecule belonging to the benzamide class of
compounds, a versatile scaffold known for a wide range of biological activities. While specific
research on this particular derivative is limited in publicly available literature, this guide provides
a comprehensive overview based on established chemical principles and data from closely
related analogues. This document covers its chemical identity, a proposed synthetic route, and
potential biological significance, offering a valuable resource for researchers interested in the
exploration of novel benzamide derivatives for drug discovery and development.

Chemical Identity and Nomenclature

The compound with the chemical structure featuring a benzoyl group attached to the nitrogen
of a 2-amino-3-chloropyridine is formally named according to IUPAC nomenclature.

IUPAC Name

The correct and systematic IUPAC name for the compound is N-(3-chloropyridin-2-
yl)benzamide.

Synonyms
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Due to the limited specific research on this compound, it has not acquired common or trivial
synonyms. Researchers may encounter it referenced by its systematic name or by a unique
compound identifier in chemical databases.

Chemical Structure

Figure 1. Chemical structure of N-(3-chloropyridin-2-yl)benzamide.

Physicochemical Properties (Predicted)

As experimental data for N-(3-chloropyridin-2-yl)benzamide is not readily available, the
following table summarizes its predicted physicochemical properties. These values are
calculated using computational models and provide a useful approximation for research

purposes.
Property Value Unit
Molecular Formula C12H9CIN20
Molecular Weight 232.67 g/mol
XLogP3 2.8
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 2
Rotatable Bonds 1
Topological Polar Surface Area  41.6 Az

Synthesis and Experimental Protocols

The synthesis of N-(3-chloropyridin-2-yl)benzamide can be achieved through a standard

amide coupling reaction. A proposed synthetic workflow is outlined below.
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Figure 2. Proposed synthetic workflow for N-(3-chloropyridin-2-yl)benzamide.

General Experimental Protocol for Amide Coupling

This protocol is a representative procedure for the synthesis of N-pyridyl benzamides and can
be adapted for the synthesis of N-(3-chloropyridin-2-yl)benzamide.

Materials:

2-Amino-3-chloropyridine

e Benzoyl chloride

e Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)
e Base (e.g., Triethylamine, Pyridine)

e Aqueous sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

e Solvents for recrystallization or chromatography

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 2-amino-3-chloropyridine in the
anhydrous solvent.

Add the base to the solution and cool the mixture in an ice bath.

Slowly add benzoyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until completion
(monitored by TLC).
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Quench the reaction with water and separate the organic layer.
Wash the organic layer sequentially with aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by recrystallization from a suitable solvent system or by column
chromatography on silica gel.

Characterize the final product using spectroscopic methods (*H NMR, 13C NMR, IR, and
Mass Spectrometry) to confirm its identity and purity.

Potential Biological Activity and Signaling Pathways

While there is no specific biological data for N-(3-chloropyridin-2-yl)benzamide, the broader

class of benzamide derivatives has been extensively studied and shown to exhibit a wide range

of pharmacological activities. This suggests that the target compound could be a candidate for

various screening programs.

Analog-Based Biological Profile

Antifungal and Insecticidal Activity: Several studies on benzamides substituted with pyridine-
linked 1,2,4-oxadiazoles have demonstrated significant fungicidal and larvicidal activities.[1]

[2][3]

Antiprotozoal Activity: N-(2-benzoxazol-2-ylphenyl)benzamides have been identified as novel
antileishmanial chemotypes, indicating the potential for benzamides in treating parasitic
diseases.[4]

Enzyme Inhibition: Certain benzamide derivatives have shown inhibitory activity against
enzymes like lipoxygenase, which could be relevant in cancer research.[5]

Given these precedents, a logical next step for a researcher who has synthesized N-(3-

chloropyridin-2-yl)benzamide would be to screen it for a variety of biological activities.
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Figure 3. Logical workflow for the biological evaluation of N-(3-chloropyridin-2-yl)benzamide.

Conclusion

N-(3-chloropyridin-2-yl)benzamide is a chemical entity with potential for further investigation
in the fields of medicinal chemistry and materials science. This technical guide provides a
foundational understanding of its chemical properties, a reliable method for its synthesis, and a
rationale for its potential biological evaluation based on the activities of structurally related
compounds. Researchers are encouraged to use this information as a starting point for their
own studies into this and other novel benzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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